1-(3,5-Difluorophenyl)pentan-1-ol

• Molecular Formula: C11H14F2O
• Molecular Weight: 200.22 g/mol
• IUPAC Name: 1-(3,5-difluorophenyl)pentan-1-ol
• InChI: InChI=1S/C11H14F2O/c1-2-3-4-11(14)8-5-9(12)7-10(13)6-8/h5-7,11,14H,2-4H2,1H3
• InChI Key: JRFDGCNGFBVCTI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=CC(=CC(=C1)F)F)O

Description

1-(3,5-Difluorophenyl)pentan-1-ol is a useful research compound. Its molecular formula is C11H14F2O and its molecular weight is 200.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of pentanal (19.0 g, 0.22 mol) in dry ether (75 ml) is added dropwise to a stirred solution of the Grignard reagent at room temperature, under dry nitrogen, prepared from 1-bromo-3,5-difluoro-benzene (50.2 g, 0.26 mol) and magnesium (7.25 g, 0.30 mol) in dry THF (100 ml). The stirred mixture is heated under reflux for 2 h, cooled and a saturated solution of ammonium chloride (300 ml) is added. The product is extracted into ether (twice), and the combined ethereal extracts are washed with water and dried (MgSO4). The solvent is removed in vacuo to give a pale-orange liquid (51.1 g) which is distilled to yield a colourless liquid. Smaller quantities of crude product are purified by column chromatography (silica gel/dichloromethane) to yield a colourless liquid, bp 90° C. at 0.5 mm Hg.

Synthesis routes and methods II

Procedure details

A solution of pentanal (19.0 g, 0.22 mol) in dry ether (75 ml) was added dropwise to a stirred solution of the Grignard reagent at room temperature, under dry nitrogen, prepared from 1-bromo-3,5-difluorobenzene (50.2 g, 0.26 mol) and magnesium (7.25 g, 0.30 mol) in dry THF (100 ml). The stirred mixture was heated under reflux for 2 h, cooled and a saturated solution of ammonium chloride (300 ml) was added. The product was extracted into ether (twice), and the combined ethereal extracts were washed with water and dried (MgSO4). The solvent was removed in vacuo to give a pale-orange liquid (51.1 g) which was distilled to yield a colourless liquid. Smaller quantities of crude product were purified by column chromatography (silca gel/dichloromethane) to yield a colourless liquid (92%).